Cas no 3166-99-2 (Benzeneethanamine,4-propyl-, hydrochloride (1:1))
3166-99-2 structure
Product Name:Benzeneethanamine,4-propyl-, hydrochloride (1:1)
CAS No:3166-99-2
MF:C11H18ClN
MW:199.720322132111
CID:322523
PubChem ID:24189590
Update Time:2025-04-19
Benzeneethanamine,4-propyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanamine,4-propyl-, hydrochloride (1:1)
- 2-(4-propylphenyl)ethanamine,hydrochloride
- NSC93697
- NSC-93697
- SureCN5154236
- DTXSID20637615
- 3166-99-2
- 2-(4-Propylphenyl)ethan-1-amine--hydrogen chloride (1/1)
- SCHEMBL5154236
- NSC 93697
-
- Inchi: 1S/C11H17N.ClH/c1-2-3-10-4-6-11(7-5-10)8-9-12;/h4-7H,2-3,8-9,12H2,1H3;1H
- InChI Key: INPYKNHVGRCYTD-UHFFFAOYSA-N
- SMILES: Cl.NCCC1C=CC(=CC=1)CCC
Computed Properties
- Exact Mass: 163.13621
- Monoisotopic Mass: 199.1127773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 104
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
- LogP: 3.64260
Benzeneethanamine,4-propyl-, hydrochloride (1:1) Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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